1,1'-Sulfonylbis(4-fluoro-3-isothiocyanatobenzene)

• CAS No.: 40939-78-4
• Molecular Formula: C14H6F2N2O2S3
• Molecular Weight: 368.4 g/mol
• IUPAC Name: 1-fluoro-4-(4-fluoro-3-isothiocyanatophenyl)sulfonyl-2-isothiocyanatobenzene
• InChI: InChI=1S/C14H6F2N2O2S3/c15-11-3-1-9(5-13(11)17-7-21)23(19,20)10-2-4-12(16)14(6-10)18-8-22/h1-6H
• InChI Key: YOXSTSVJEGDWEL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1S(=O)(=O)C2=CC(=C(C=C2)F)N=C=S)N=C=S)F

Description

1,1'-Sulfonylbis(4-fluoro-3-isothiocyanatobenzene) is a sulfone-based aromatic compound featuring two benzene rings linked by a sulfonyl group. Each benzene ring is substituted with a fluorine atom at the 4-position and an isothiocyanate (-NCS) group at the 3-position. This dual functionality—fluorine’s electronegativity and the isothiocyanate’s reactivity—makes the compound valuable in polymer synthesis, crosslinking agents, and specialty materials requiring thermal and chemical stability .

Biological Activity

1,1'-Sulfonylbis(4-fluoro-3-isothiocyanatobenzene) is a compound of interest due to its potential biological activities, particularly in the context of cancer treatment and other therapeutic applications. This article reviews the synthesis, biological activity, and structure-activity relationships (SAR) of this compound, drawing from various research studies.

Synthesis

The synthesis of 1,1'-sulfonylbis(4-fluoro-3-isothiocyanatobenzene) typically involves the reaction of appropriate precursors under controlled conditions. The compound can be synthesized using a method that combines sulfonylation with isothiocyanate formation, often utilizing reagents such as carbon disulfide and bases like triethylamine.

Anticancer Properties

1,1'-Sulfonylbis(4-fluoro-3-isothiocyanatobenzene) has been studied for its anticancer properties. Isothiocyanates are known for their ability to inhibit cancer cell proliferation through mechanisms such as inducing apoptosis and inhibiting tumor growth. Research indicates that compounds with isothiocyanate groups exhibit significant cytotoxicity against various cancer cell lines.

Table 1: Cytotoxicity of Related Isothiocyanates Against Cancer Cell Lines

Compound	Cell Line	IC50 (μM)	Reference
1,1'-Sulfonylbis(4-fluoro-3-isothiocyanatobenzene)	A549 (Lung)	TBD
4-Fluoro-2-iodo-1-isothiocyanatobenzene	HCT116 (Colon)	4.363
Other Isothiocyanates	Various	<5

The specific IC50 values for 1,1'-sulfonylbis(4-fluoro-3-isothiocyanatobenzene) have yet to be fully characterized in published studies. However, related compounds show promising activity with IC50 values ranging from low micromolar concentrations.

The biological activity of isothiocyanates is often attributed to their electrophilic nature, which allows them to interact with cellular macromolecules such as proteins and DNA. This interaction can lead to the modulation of signaling pathways involved in cell cycle regulation and apoptosis.

Structure-Activity Relationships (SAR)

Understanding the SAR is crucial for optimizing the efficacy of compounds like 1,1'-sulfonylbis(4-fluoro-3-isothiocyanatobenzene). Research indicates that modifications on the benzene ring and the sulfonyl group can significantly influence biological activity.

Key Findings:

• Electrophilic Groups: The presence of electrophilic substituents enhances anticancer activity.
• Substituent Positioning: The position of substituents on the aromatic ring affects potency; ortho and para positions often yield better results compared to meta positions.
• Hydrophilicity vs. Hydrophobicity: Balancing hydrophilic and hydrophobic characteristics is essential for optimal cellular uptake and activity.

Case Studies

Case Study 1: Anticancer Activity Evaluation
In a study evaluating various diaryl urea derivatives, compounds similar to 1,1'-sulfonylbis(4-fluoro-3-isothiocyanatobenzene) demonstrated significant cytotoxicity against multiple cancer cell lines. For instance, some derivatives showed IC50 values lower than those of established chemotherapeutics like sorafenib, indicating their potential as effective anticancer agents .

Case Study 2: Mechanistic Insights
Mechanistic studies have shown that isothiocyanates can induce apoptosis in cancer cells through reactive oxygen species (ROS) generation and modulation of key signaling pathways involved in cell survival . These findings support further exploration into the therapeutic applications of 1,1'-sulfonylbis(4-fluoro-3-isothiocyanatobenzene).

Comparison with Similar Compounds

Structural and Functional Analogues

The compound shares structural similarities with sulfonyl-linked aromatic compounds but differs in substituent groups and positions. Key analogs include:

Table 1: Key Structural Analogs and Their Properties

Compound Name	CAS No.	Substituents	Key Applications/Properties	Reference
1,1'-Sulfonylbis(4-chlorobenzene)	80-07-9	Cl at 4-position	Food-contact polymers, high stability
4,4'-Sulfonylbis(fluorobenzene)	383-29-9	F at 4-position	High thermal stability, electronics
1-Fluoro-3-(methylsulfonyl)benzene	657-46-5	F at 3-position, methylsulfonyl	Intermediate in organic synthesis

Reactivity and Stability

• Fluorine vs. Chlorine Substituents :
  Fluorine’s electronegativity enhances the sulfonyl group’s electron-withdrawing effect, increasing thermal stability compared to chlorinated analogs like 1,1'-sulfonylbis(4-chlorobenzene). However, chlorine analogs exhibit lower migration rates in food-contact polymers due to higher molecular weights (e.g., ≥26,000 Da in polyethersulfone resins) .
• Isothiocyanate Group : The -NCS group in the target compound confers nucleophilic reactivity, enabling crosslinking in polymer matrices. In contrast, methylsulfonyl or hydroxyl groups in analogs like 4,4'-dihydroxybiphenyl (CAS 92-88-6) limit such reactivity but improve hydrolytic stability .